Cas no 139745-27-0 (Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester)

Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester structure
139745-27-0 structure
Product Name:Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
CAS No:139745-27-0
MF:C21H42O4
MW:358.555787563324
CID:1280277
Update Time:2024-08-04

Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
    • Inchi: 1S/C21H42O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-24-19-20(18-22)25-21(23)16-4-2/h20,22H,3-19H2,1-2H3
    • InChI Key: AXPIZKSQBQCUEU-UHFFFAOYSA-N
    • SMILES: C(OC(CO)COCCCCCCCCCCCCCC)(=O)CCC

Computed Properties

  • Exact Mass: 358.30846

Experimental Properties

  • Density: 0.936±0.06 g/cm3(Predicted)
  • Boiling Point: 458.3±25.0 °C(Predicted)
  • PSA: 55.76
  • pka: 13.84±0.10(Predicted)
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